Cas no 1227571-05-2 (4-iodo-3-methyl-1,2-dihydropyridin-2-one)

4-Iodo-3-methyl-1,2-dihydropyridin-2-one is a heterocyclic compound featuring a pyridinone core substituted with an iodine atom at the 4-position and a methyl group at the 3-position. This structure serves as a versatile intermediate in organic synthesis, particularly in the construction of pharmacologically active molecules. The presence of the iodine atom enhances its reactivity in cross-coupling reactions, such as Suzuki or Sonogashira couplings, enabling efficient derivatization. The electron-withdrawing nature of the carbonyl group in the pyridinone ring further modulates its reactivity, making it valuable for designing targeted modifications. Its stability under standard conditions and well-defined crystalline properties facilitate handling and purification, ensuring reproducibility in synthetic applications.

4-iodo-3-methyl-1,2-dihydropyridin-2-one structure

1227571-05-2 structure

Product Name:4-iodo-3-methyl-1,2-dihydropyridin-2-one

CAS No:1227571-05-2

MF:C₆H₆INO

MW:235.022413730621

MDL:MFCD26045247

CID:4563893

PubChem ID:67262043

Update Time:2025-07-02

4-iodo-3-methyl-1,2-dihydropyridin-2-one Chemical and Physical Properties

Names and Identifiers

- 4-Iodo-3-methylpyridin-2-ol
- 2-Hydroxy-4-iodo-3-methylpyridine
- 4-iodo-3-methyl-1H-pyridin-2-one
- SCHEMBL2053929
- AS-61130
- 1227571-05-2
- MFCD26045247
- AKOS027425354
- SB21294
- CS-0194688
- LZEJTRMIBAFCCR-UHFFFAOYSA-N
- AKOS037645517
- W18300
- 4-iodo-3-methyl-1,2-dihydropyridin-2-one
- 4-iodo-3-methylpyridin-2(1H)-one
- [4-IODO-3-METHYLPYRIDIN-2(1H)-ONE]
- DB-184972
- 4-Iodo-3-methyl-2(1h)-pyridinone
- MDL： MFCD26045247
- Inchi： 1S/C6H6INO/c1-4-5(7)2-3-8-6(4)9/h2-3H,1H3,(H,8,9)
- InChI Key： LZEJTRMIBAFCCR-UHFFFAOYSA-N
- SMILES： IC1C=CNC(C=1C)=O

Computed Properties

Exact Mass: 234.94941g/mol
Monoisotopic Mass: 234.94941g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 9
Rotatable Bond Count: 0
Complexity: 205
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.8
Topological Polar Surface Area: 29.1Å²

4-iodo-3-methyl-1,2-dihydropyridin-2-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	I737390-10mg	4-Iodo-3-methylpyridin-2(1H)-one	1227571-05-2		10mg	$ 50.00	2022-06-04
TRC	I737390-50mg	4-Iodo-3-methylpyridin-2(1H)-one	1227571-05-2		50mg	$ 95.00	2022-06-04
TRC	I737390-100mg	4-Iodo-3-methylpyridin-2(1H)-one	1227571-05-2		100mg	$ 160.00	2022-06-04
Chemenu	CM391457-500mg	4-iodo-3-methyl-1,2-dihydropyridin-2-one	1227571-05-2	95%+	500mg	$420	2022-06-13
Chemenu	CM391457-1g	4-iodo-3-methyl-1,2-dihydropyridin-2-one	1227571-05-2	95%+	1g	$525	2022-06-13
eNovation Chemicals LLC	D774727-100mg	4-iodo-3-methyl-1H-pyridin-2-one	1227571-05-2	95%	100mg	$210	2023-09-04
eNovation Chemicals LLC	D774727-250mg	4-iodo-3-methyl-1H-pyridin-2-one	1227571-05-2	95%	250mg	$295	2023-09-04
eNovation Chemicals LLC	D774727-1g	4-iodo-3-methyl-1H-pyridin-2-one	1227571-05-2	95%	1g	$625	2024-06-06
eNovation Chemicals LLC	D774727-5g	4-iodo-3-methyl-1H-pyridin-2-one	1227571-05-2	95%	5g	$1415	2023-09-04
Alichem	A024000620-250mg	2-Hydroxy-4-iodo-3-methylpyridine	1227571-05-2	97%	250mg	$666.40	2023-09-03